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Physical Properties & Identification Data

The following table summarizes key physical and chemical identifiers for N,N'-Dimethyloxamide, which

are fundamental for initial substance characterization [1] [2] [3].

Property Value / Description

CAS Number 615-35-0 [3] [2] [1]

Molecular
Formula

C4H8N2O2 [3] [2] [1]

Molecular
Weight

116.12 g/mol [3] [2]

Melting Point 214-217 °C (lit.) [1] [2]

Density 1.1±0.1 g/cm³ [1]

Safety (GHS) Warning - Causes skin irritation (H315), Causes serious eye irritation (H319), May

cause respiratory irritation (H335) [1]
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Analytical Methods for Purity Validation

Here are the specific experimental protocols identified for analyzing N,N'-Dimethyloxamide.

High-Performance Liquid Chromatography (HPLC)

This is a primary method for assessing chemical purity and separating impurities.

Application: Analysis and purification of N,N'-Dimethyloxamide using a reverse-phase (RP) HPLC
method [4].

Detailed Protocol:
Column: Newcrom R1 column (low silanol activity). For faster analysis, 3 µm particle size

columns are available for UPLC applications [4].
Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid [4].

MS-Compatibility: For mass spectrometry detection, phosphoric acid must be replaced with
formic acid [4].

Method Scalability: The method is scalable and can be used for preparative separation to
isolate impurities [4].

The workflow for this HPLC method can be summarized as follows:
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Start HPLC Analysis

Use Newcrom R1 Column

Prepare Mobile Phase:
Acetonitrile, Water, Phosphoric Acid

Set Detection Method

UV Detection

 Standard

MS Detection

 Replace with
Formic Acid

Scale for Preparatory Purification

Click to download full resolution via product page

Melting Point Determination

A classic and essential technique for purity validation.

Application: Used as a basic identity and purity test. A sharp, well-defined melting point within the

expected range indicates a pure substance [1] [2].
Experimental Protocol:

Load a small sample of the dry solid into a sealed capillary tube.
Place the tube in a melting point apparatus.
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Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute).

Observe and record the temperature range at which the sample completely melts. The
expected range for a pure compound is 214-217 °C [1] [2].

Conformational Analysis and Theoretical Data

Beyond purity validation, one study provides insight into the molecular structure of N,N'-Dimethyloxamide,

which can be relevant for understanding its physical and chemical behavior.

Method: CNDO/2 computational method (Complete Neglect of Differential Overlap) for energy

optimization [5] [6].
Key Finding: The lowest energy conformation was calculated to feature a planar dimethylamide
group, twisted approximately 80.5 degrees around the central C-C bond relative to the other amide
group [5] [6].

Other Data: Additional calculated thermodynamic properties (e.g., standard enthalpy of formation,
heat of vaporization) are available in the search results, which were derived using the Joback method

[7].

Summary and Recommendations

The search results provide a starting point for analytical methods, particularly highlighting HPLC with UV

or MS detection and melting point determination as core techniques for validating N,N'-

Dimethyloxamide purity.

To build a comprehensive comparison guide as you intended, I suggest seeking out additional information on

the following:

More HPLC Parameters: Specific details like flow rate, injection volume, gradient program, and run
time from the method's certificate of analysis.

Alternative Techniques: Data from other common pharmacopeial methods such as Karl Fischer
titration for water content, ICP-MS for elemental impurities, or 1H/13C NMR for structural

confirmation and quantitative purity analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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